Cas no 141282-35-1 (Amino-PEG5-CH2COOH)

Amino-PEG5-CH2COOH is a heterobifunctional polyethylene glycol (PEG) derivative featuring a primary amine group at one terminus and a carboxylic acid group at the other, separated by a PEG5 spacer. This compound is widely used in bioconjugation and crosslinking applications due to its water solubility, biocompatibility, and flexible PEG backbone, which minimizes steric hindrance. The amine group enables coupling with carboxylates or other electrophiles, while the carboxylic acid allows further functionalization with amines via carbodiimide chemistry. Its PEG spacer enhances stability and reduces immunogenicity, making it suitable for protein modification, drug delivery systems, and surface functionalization. The product is typically supplied as a high-purity solid, ensuring consistent performance in sensitive biochemical applications.
Amino-PEG5-CH2COOH structure
Amino-PEG5-CH2COOH structure
Product Name:Amino-PEG5-CH2COOH
CAS No:141282-35-1
MF:C12H25NO7
MW:295.329404592514
MDL:MFCD27977526
CID:1304744
PubChem ID:21252464
Update Time:2025-06-13

Amino-PEG5-CH2COOH Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15-Pentaoxaheptadecanoic acid, 17-amino-
    • Amino-PEG5-acetic acid
    • Amino-PEG5-CH2COOH
    • Amine-PEG5-CH2COOH
    • SCHEMBL1594769
    • [2-(2-{2-[2-(2-amino-ethoxy)-ethoxy]-ethoxy}-ethoxy)-ethoxy]acetic acid
    • 2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
    • MS-24225
    • CS-0109222
    • 17-amino-3,6,9,12,15-pentaoxaheptadecanoic acid
    • WLZ3782
    • BP-22065
    • 17-amino-3,6,9,12,15-pentaoxa-heptadecanoic acid
    • Amino-PEG5-CH2CO2H
    • ZQGSSZVORHCAFC-UHFFFAOYSA-N
    • C70118
    • H2N-PEG5-CH2COOH
    • J-007475
    • HY-130577
    • 141282-35-1
    • AKOS040741116
    • DA-50419
    • MDL: MFCD27977526
    • Inchi: 1S/C12H25NO7/c13-1-2-16-3-4-17-5-6-18-7-8-19-9-10-20-11-12(14)15/h1-11,13H2,(H,14,15)
    • InChI Key: ZQGSSZVORHCAFC-UHFFFAOYSA-N
    • SMILES: O(CCOCCOCC(=O)O)CCOCCOCCN

Computed Properties

  • Exact Mass: 295.16315
  • Monoisotopic Mass: 295.16310214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 16
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • PSA: 109.47

Amino-PEG5-CH2COOH Pricemore >>

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Additional information on Amino-PEG5-CH2COOH

Latest Research Insights on 141282-35-1 and Amino-PEG5-CH2COOH in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of the compound 141282-35-1 and the polyethylene glycol (PEG) derivative Amino-PEG5-CH2COOH. These molecules are increasingly recognized for their roles in drug delivery systems, bioconjugation, and targeted therapeutics. This research brief synthesizes the latest findings to provide a comprehensive overview of their applications, mechanisms, and potential impact on the field.

The compound 141282-35-1, a small molecule with a unique chemical structure, has recently emerged as a promising candidate in medicinal chemistry. Studies indicate its potential as a modulator of specific biological pathways, particularly in oncology and neurodegenerative diseases. Its mechanism of action involves selective binding to key protein targets, thereby influencing cellular processes such as apoptosis and inflammation. Recent preclinical trials have demonstrated its efficacy in reducing tumor growth in xenograft models, with minimal off-target effects, making it a viable lead compound for further drug development.

Amino-PEG5-CH2COOH, a heterobifunctional PEG linker, has garnered attention for its versatility in bioconjugation and drug delivery. Its structure features an amine group at one end and a carboxylic acid at the other, separated by a PEG5 spacer. This design enables efficient coupling with various biomolecules, including peptides, antibodies, and small-molecule drugs. Recent studies have explored its use in creating stable antibody-drug conjugates (ADCs) with improved pharmacokinetic properties. For instance, researchers have successfully conjugated Amino-PEG5-CH2COOH to monoclonal antibodies, resulting in ADCs with enhanced tumor penetration and reduced immunogenicity.

One notable application of Amino-PEG5-CH2COOH is in the development of targeted nanocarriers. By functionalizing nanoparticles with this linker, researchers have achieved precise delivery of therapeutic agents to diseased tissues while minimizing systemic toxicity. A 2023 study published in the Journal of Controlled Release demonstrated that Amino-PEG5-CH2COOH-modified liposomes exhibited prolonged circulation time and higher accumulation in tumor sites compared to unmodified counterparts. This underscores the linker's potential in optimizing drug delivery systems for cancer therapy.

The synergy between 141282-35-1 and Amino-PEG5-CH2COOH is also being explored. Preliminary research suggests that combining the therapeutic properties of 141282-35-1 with the delivery advantages of Amino-PEG5-CH2COOH could yield novel hybrid therapeutics. For example, a recent patent application describes a conjugate where 141282-35-1 is linked to a targeting peptide via Amino-PEG5-CH2COOH, resulting in a compound with improved solubility and tissue specificity. Such innovations highlight the transformative potential of integrating these two components in next-generation pharmaceuticals.

Despite these promising developments, challenges remain. The stability of 141282-35-1 in physiological conditions and the scalability of Amino-PEG5-CH2COOH-based conjugates are areas requiring further investigation. Additionally, regulatory considerations for these novel compounds must be addressed to facilitate their transition from bench to bedside. Ongoing research aims to optimize the synthesis protocols and evaluate the long-term safety profiles of these molecules in clinical settings.

In conclusion, the compound 141282-35-1 and the linker Amino-PEG5-CH2COOH represent cutting-edge tools in chemical biology and pharmaceutical research. Their unique properties and diverse applications position them as key players in the development of advanced therapeutics. Continued exploration of their potential, coupled with interdisciplinary collaboration, will likely drive significant breakthroughs in the field. This brief underscores the importance of staying abreast of these developments to harness their full potential for improving human health.

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